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Compound of Interest

Compound Name: 4-Bromo-3-chloro-2-fluoroaniline

Cat. No.: B037690 Get Quote

Technical Data Sheet: 4-Bromo-3-chloro-2-
fluoroaniline
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for 4-Bromo-3-chloro-2-fluoroaniline, a

halogenated aromatic amine essential for synthesis in the pharmaceutical, agrochemical, and

material science industries.[1]

Chemical Properties and Identification
4-Bromo-3-chloro-2-fluoroaniline is a substituted aniline derivative with a unique molecular

structure that makes it a versatile building block in organic chemistry.[1] Its chemical reactivity

is significantly influenced by the presence of bromine, chlorine, and fluorine atoms on the

benzene ring.[1]

The key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Formula C₆H₄BrClFN

Molecular Weight 224.46 g/mol

CAS Number 115843-99-7

Purity Typically >98%

Physical Form Solid

MDL Number MFCD04039280

Data sourced from multiple chemical suppliers and databases.[2][3][4][5]

Molecular Structure and Composition
The molecular formula C₆H₄BrClFN indicates the presence of Carbon, Hydrogen, Bromine,

Chlorine, Fluorine, and Nitrogen. The arrangement of these elements on the aniline core

provides a foundation for diverse functional group transformations, making it a valuable

intermediate for synthesizing Active Pharmaceutical Ingredients (APIs).[1]

Logical Composition of 4-Bromo-3-chloro-2-fluoroaniline
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Caption: Elemental composition of 4-Bromo-3-chloro-2-fluoroaniline.
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Disclaimer: This document is intended for informational purposes for qualified professionals. It

does not include experimental protocols or detailed safety and handling information. Please

refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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